Cas no 69189-19-1 (4-Bromo-1,2-bis(bromomethyl)benzene)

4-Bromo-1,2-bis(bromomethyl)benzene is a brominated aromatic compound commonly used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. Its key structural features include two reactive bromomethyl groups and an additional bromo substituent on the benzene ring, enabling versatile functionalization. This compound is valued for its ability to participate in nucleophilic substitution reactions, facilitating the construction of complex molecular frameworks. Its high purity and stability make it suitable for precise synthetic applications. Careful handling is required due to its potential reactivity and sensitivity to moisture. The compound is typically supplied as a crystalline solid with well-characterized properties for reliable laboratory use.

4-Bromo-1,2-bis(bromomethyl)benzene structure

69189-19-1 structure

Product Name:4-Bromo-1,2-bis(bromomethyl)benzene

CAS No:69189-19-1

MF:C₈H₇Br₃

MW:342.853180170059

MDL:MFCD16620247

CID:392068

PubChem ID:12496465

Update Time:2025-10-11

4-Bromo-1,2-bis(bromomethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1,2-bis(bromomethyl)benzene
- Benzene, 4-bromo-1,2-bis(bromomethyl)-
- 1,2-bis(bromomethyl)-4-bromobenzene
- PJYGXPFKKAJUBG-UHFFFAOYSA-N
- 3,4-bis(bromomethyl)bromo-benzene
- 1-bromo-3,4-di(bromomethyl)benzene
- 0671AC
- 3,4-bis(bromomethyl)-1-bromobenzene
- NE16006
- AK103206
- AB0052049
- ST24023304
- SCHEMBL260670
- EN300-120940
- A866893
- CS-W006765
- AB6363
- SY034677
- AKOS016005172
- DTXSID30500402
- DS-4042
- 69189-19-1
- MFCD16620247
- BB-017
- FT-0732771
- DA-03536
- 4-Bromo-1,2-bromomethylbenzene
- MDL： MFCD16620247
- Inchi： 1S/C8H7Br3/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3H,4-5H2
- InChI Key： PJYGXPFKKAJUBG-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=CC=1CBr)Br

Computed Properties

Exact Mass: 341.80774g/mol
Monoisotopic Mass: 339.80979g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.7

4-Bromo-1,2-bis(bromomethyl)benzene Security Information

Hazardous Material transportation number：3261
HazardClass：8
PackingGroup：Ⅲ

4-Bromo-1,2-bis(bromomethyl)benzene Pricemore >>

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eNovation Chemicals LLC	D210940-5g	4-bromo-1,2-bis(bromomethyl)benzene	69189-19-1	95%	5g	$680	2024-05-24
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